Cas no 1214901-64-0 (2,5-Dibromo-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 2,5-Dibromo-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 1214901-64-0
• MF: C₆H₃Br₂N₃
• MW: 276.916118860245
• MDL: MFCD20527883
• CID: 1033157
• PubChem ID: 59276455
• Update Time: 2025-05-19

2,5-Dibromo-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-[1,2,4]triazolo[1,5-a]pyridine
• MFCD20527883
• DB-364387
• AKOS016010765
• CS-0060679
• [1,2,4]Triazolo[1,5-a]pyridine, 2,5-dibromo-
• Y10439
• 2,5-Dibromo[1,2,4]triazolo[1,5-a]pyridine
• EN300-6773775
• 1214901-64-0
• PZVCETWDOYKKIM-UHFFFAOYSA-N
• A907680
• DS-6137
• DTXSID40731427
• SCHEMBL3303841

• MDL： MFCD20527883
• Inchi： 1S/C6H3Br2N3/c7-4-2-1-3-5-9-6(8)10-11(4)5/h1-3H
• InChI Key： PZVCETWDOYKKIM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=NC(=NN21)Br

Computed Properties

• Exact Mass: 274.86900
• Monoisotopic Mass: 274.86937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 2.35±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),
• PSA: 30.19000
• LogP: 2.25430

2,5-Dibromo-[1,2,4]triazolo[1,5-a]pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2,5-Dibromo-[1,2,4]triazolo[1,5-a]pyridine

2,5-Dibromo-[1,2,4]triazolo[1,5-a]pyridine: A Comprehensive Overview

The compound with CAS No 1214901-64-0, known as 2,5-Dibromo-[1,2,4]triazolo[1,5-a]pyridine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a triazolo-pyridine framework with bromine substituents at the 2 and 5 positions. The triazolo[1,5-a]pyridine core is a heterocyclic system that has been extensively studied due to its potential applications in drug discovery and advanced materials.

Recent studies have highlighted the importance of brominated heterocycles in various chemical reactions. The presence of bromine atoms in 2,5-Dibromo-[1,2,4]triazolo[1,5-a]pyridine not only enhances its reactivity but also introduces unique electronic properties that make it a valuable precursor in organic synthesis. For instance, the compound has been utilized in the construction of bioactive molecules with potential applications in oncology and neurodegenerative diseases.

The synthesis of 2,5-Dibromo-[1,2,4]triazolo[1,5-a]pyridine involves a multi-step process that typically begins with the preparation of the triazolo-pyridine core. This is followed by bromination at specific positions to achieve the desired substitution pattern. The reaction conditions are carefully optimized to ensure high yields and selectivity. Recent advancements in catalytic methods have further streamlined this process, making it more efficient and environmentally friendly.

In terms of applications, 2,5-Dibromo-[1,2,4]triazolo[1,5-a]pyridine has shown promise in the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand due to the nitrogen atoms in the triazolo-pyridine ring makes it an attractive candidate for these applications. Furthermore, the compound's electronic properties have been leveraged in the design of optoelectronic devices.

From a toxicological perspective, brominated heterocycles like this compound require careful handling due to their potential environmental impact. However, recent research has focused on developing sustainable methods for their synthesis and disposal to minimize ecological risks.

Looking ahead, the continued exploration of 2,5-Dibromo-[1,2,a]triazolo[1,a-pyridine derivatives is expected to yield new insights into their biological activity and material properties. Collaborative efforts between chemists and biologists are paving the way for innovative applications in medicine and technology.